Cas no 2098066-31-8 (1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one)

• Product Name: 1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one
• CAS No: 2098066-31-8
• MF: C₁₀H₁₀N₄O₂S
• MW: 250.276999950409
• CID: 4772248
• PubChem ID: 121200613
• Update Time: 2025-06-11

1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-(3-azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one
• 1-[5-(3-azidoazetidine-1-carbonyl)thiophen-2-yl]ethanone
• AKOS026708478
• F1907-3935
• 2098066-31-8
• 1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one

• Inchi： 1S/C10H10N4O2S/c1-6(15)8-2-3-9(17-8)10(16)14-4-7(5-14)12-13-11/h2-3,7H,4-5H2,1H3
• InChI Key： GHBLCXROCQCWEG-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1C(N1CC(C1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 250.05244675 g/mol
• Monoisotopic Mass: 250.05244675 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80
• Molecular Weight: 250.28

Additional information on 1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one

Introduction to 1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one (CAS No. 2098066-31-8)

1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one (CAS No. 2098066-31-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds promise for various therapeutic applications, particularly in the treatment of diseases involving protein-protein interactions and signaling pathways.

The core structure of 1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one consists of a thiophene ring linked to an azidoazetidine moiety through a carbonyl group. The azido group, known for its reactivity and versatility in chemical synthesis, makes this compound an attractive candidate for bioconjugation and click chemistry reactions. These properties are crucial for developing targeted therapies and diagnostic tools.

Recent studies have highlighted the potential of 1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one in modulating specific protein interactions. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the interaction between a key oncogenic protein and its binding partner, thereby disrupting the signaling pathway responsible for tumor growth. This finding underscores the compound's potential as an anticancer agent.

In addition to its anticancer properties, 1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one has shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are targets for numerous drugs. The compound's ability to selectively bind to specific GPCRs suggests its potential use in treating neurological disorders and metabolic diseases.

The synthesis of 1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one involves a series of well-defined steps, including the formation of the azidoazetidine moiety and its subsequent coupling with the thiophene ring. The synthetic route is highly efficient and scalable, making it suitable for large-scale production. This is particularly important for drug development, where the availability of sufficient quantities of the compound is crucial for preclinical and clinical testing.

In preclinical studies, 1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one has exhibited favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These characteristics are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects. Moreover, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of 1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one extend beyond traditional drug therapy. Its unique chemical properties make it an excellent candidate for use in diagnostic imaging techniques. For example, researchers at a leading pharmaceutical company have developed a radiolabeled version of the compound that can be used to visualize specific protein interactions in vivo using positron emission tomography (PET). This application has significant implications for early disease detection and personalized medicine.

In conclusion, 1-(5-(3-Azidoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one (CAS No. 2098066-31-8) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play a significant role in advancing our understanding and treatment of various diseases.